Cas no 2694727-90-5 (1H-Pyrazole-4-methanamine, N,N-dimethyl-, hydrochloride (1:2))

• Product Name: 1H-Pyrazole-4-methanamine, N,N-dimethyl-, hydrochloride (1:2)
• CAS No: 2694727-90-5
• MF: C₆H₁₃Cl₂N₃
• MW: 198.093518972397
• CID: 5891940
• PubChem ID: 165943184
• Update Time: 2025-11-03

1H-Pyrazole-4-methanamine, N,N-dimethyl-, hydrochloride (1:2) Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-4-methanamine, N,N-dimethyl-, hydrochloride (1:2)
• 2694727-90-5
• EN300-28332185
• Z5148063728
• dimethyl[(1H-pyrazol-4-yl)methyl]amine dihydrochloride

• Inchi： 1S/C6H11N3.2ClH/c1-9(2)5-6-3-7-8-4-6;;/h3-4H,5H2,1-2H3,(H,7,8);2*1H
• InChI Key： HAGOSUXEJOTULG-UHFFFAOYSA-N
• SMILES： N1C=C(CN(C)C)C=N1.[H]Cl.[H]Cl

Computed Properties

• Exact Mass: 197.0486528g/mol
• Monoisotopic Mass: 197.0486528g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 82.4
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 31.9Ų

Additional information on 1H-Pyrazole-4-methanamine, N,N-dimethyl-, hydrochloride (1:2)

Introduction to 1H-Pyrazole-4-methanamine, N,N-dimethyl-, hydrochloride (1:2) (CAS No. 2694727-90-5)

1H-Pyrazole-4-methanamine, N,N-dimethyl-, hydrochloride (1:2) (CAS No. 2694727-90-5) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as N,N-dimethyl-1H-pyrazole-4-methanamine dihydrochloride, is characterized by its unique structural features and potential biological activities. In this article, we will delve into the chemical properties, synthesis methods, and recent applications of this compound in drug discovery and development.

Chemical Structure and Properties

The chemical structure of 1H-Pyrazole-4-methanamine, N,N-dimethyl-, hydrochloride (1:2) consists of a pyrazole ring with a methylated amine group attached to the 4-position. The presence of the hydrochloride salt (1:2) ensures good solubility in aqueous solutions, making it suitable for various biological assays. The molecular formula is C₇H₁₃N₃ · 2HCl, with a molecular weight of approximately 209.16 g/mol. The compound exhibits a melting point of around 185-187°C and is stable under standard laboratory conditions.

Synthesis Methods

The synthesis of 1H-Pyrazole-4-methanamine, N,N-dimethyl-, hydrochloride (1:2) can be achieved through several routes, each with its own advantages and limitations. One common method involves the reaction of 4-chloromethylpyrazole with dimethylamine in the presence of hydrochloric acid. This reaction typically proceeds via nucleophilic substitution, yielding the desired product with high purity and yield. Another approach involves the reductive amination of 4-formylpyrazole with dimethylamine followed by acidification to form the hydrochloride salt.

Biological Activities and Applications

1H-Pyrazole-4-methanamine, N,N-dimethyl-, hydrochloride (1:2) has been extensively studied for its potential therapeutic applications due to its unique pharmacological properties. Recent research has highlighted its activity as a modulator of various biological targets, including enzymes, receptors, and ion channels. For instance, studies have shown that this compound can act as an inhibitor of specific kinases, which are key players in many cellular signaling pathways involved in diseases such as cancer and neurodegenerative disorders.

In addition to its kinase inhibition properties, N,N-dimethyl-1H-pyrazole-4-methanamine dihydrochloride has also demonstrated potential as an agonist or antagonist for certain G protein-coupled receptors (GPCRs). GPCRs are a large family of membrane receptors that play crucial roles in numerous physiological processes and are important targets for drug development. Research in this area is ongoing, with promising results indicating potential applications in treating conditions such as hypertension and diabetes.

Clinical Trials and Drug Development

The potential therapeutic applications of 1H-Pyrazole-4-methanamine, N,N-dimethyl-, hydrochloride (1:2) have led to its evaluation in several preclinical and early-stage clinical trials. These trials aim to assess the safety, efficacy, and pharmacokinetic properties of the compound in various disease models. Preliminary results have been encouraging, with the compound showing favorable pharmacological profiles and minimal side effects.

In one notable study, N,N-dimethyl-1H-pyrazole-4-methanamine dihydrochloride was evaluated for its anti-inflammatory properties in a mouse model of arthritis. The results demonstrated significant reduction in inflammation markers and improved joint function compared to control groups. These findings suggest that the compound may have potential as a novel anti-inflammatory agent.

Conclusion

1H-Pyrazole-4-methanamine, N,N-dimethyl-, hydrochloride (1:2) (CAS No. 2694727-90-5) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in the pharmaceutical industry. Ongoing studies continue to uncover new insights into its mechanisms of action and potential uses, paving the way for innovative treatments for various diseases.